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Compound of Interest

Compound Name: Pterocarpadiol A

Cat. No.: B13434041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, natural origin, and

structural elucidation of Pterocarpadiol A, a rare 6a,11b-dihydroxypterocarpan. The

information compiled herein is based on primary research and is intended to be a valuable

resource for professionals in natural product chemistry, medicinal chemistry, and drug

development.

Discovery and Natural Source
Pterocarpadiol A is a hitherto unknown natural compound that was first isolated from the twigs

and leaves of Derris robusta, a plant belonging to the Leguminosae (Fabaceae) family.[1][2]

The discovery was part of a broader phytochemical investigation that led to the isolation of four

new 6a,11b-dihydroxypterocarpans, named Pterocarpadiols A–D.[1][2] The plant material was

collected from the Pu'er region of Yunnan Province, China.[1] Pterocarpans are a well-

established class of isoflavonoids known for a wide array of pharmacological properties, and

are commonly found in the Fabaceae family.[3][4][5]

Table 1: Natural Source and Origin of Pterocarpadiol A
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Parameter Details Reference

Species Derris robusta [1]

Family Leguminosae (Fabaceae) [1]

Plant Part Used Twigs and Leaves [1]

Geographical Origin
Pu'er region, Yunnan Province,

China
[1]

Experimental Protocols
The following sections detail the methodologies employed for the extraction, isolation, and

structural elucidation of Pterocarpadiol A.

The air-dried and powdered twigs and leaves of D. robusta (12.0 kg) were extracted with 95%

ethanol at room temperature.[1] The resulting crude extract (approximately 870 g) was then

subjected to a multi-step chromatographic fractionation process to yield the pure compound.[1]

Table 2: Extraction Parameters

Parameter Value/Description Reference

Plant Material
Air-dried and powdered twigs

and leaves of D. robusta
[1]

Initial Mass of Plant Material 12.0 kg [1]

Extraction Solvent 95% Ethanol (EtOH) [1]

Extraction Method
Maceration at room

temperature
[1]

Solvent Removal Under reduced pressure [1]

Crude Extract Yield Approximately 870 g [1]

The crude extract was fractionated by silica gel column chromatography using a petroleum

ether/acetone gradient, followed by methanol, to yield nine primary fractions (A–I).[1] Further
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purification of the fractions containing the target compounds was achieved through repeated

column chromatography on silica gel, Sephadex LH-20, and preparative thin-layer

chromatography.[6]

Extraction Fractionation and Purification

Air-dried, powdered twigs and leaves of Derris robusta (12.0 kg) Maceration with 95% EtOH at room temperature Solvent removal under reduced pressure Crude Extract (ca. 870 g) Silica Gel Column Chromatography
(Petroleum Ether/Acetone gradient, then MeOH) Nine Fractions (A-I) Repeated Column Chromatography

(Silica Gel, Sephadex LH-20, Prep. TLC) Pterocarpadiol A

Click to download full resolution via product page

Figure 1: General workflow for the extraction and isolation of Pterocarpadiol A.

The chemical structure of Pterocarpadiol A was determined through extensive spectroscopic

analysis, primarily using Nuclear Magnetic Resonance (NMR) spectroscopy and High-

Resolution Electrospray Ionization Mass Spectrometry (HRESIMS).[1][2]

Table 3: Spectroscopic and Structural Data for Pterocarpadiol A

Parameter Value Reference

Molecular Formula C₁₇H₁₆O₇ [1]

Ionization Mode ESI (positive) [6]

m/z [M+Na]⁺ (found) 355.0788 [1]

m/z [M+Na]⁺ (calculated) 355.0794 [1]

NMR Spectroscopy
¹H, ¹³C, and 2D NMR (COSY,

HSQC, HMBC, ROESY)
[6]

The structure was established based on the detailed analysis of these spectroscopic data. For

instance, the placement of a methoxy group at C-9 was confirmed by HMBC correlations.[1]
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Isolated Pterocarpadiol A

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) Nuclear Magnetic Resonance (NMR)
(1H, 13C, COSY, HSQC, HMBC, ROESY)

Molecular Formula Determination
(C17H16O7) Determination of Structural Connectivity and Stereochemistry

Elucidated Structure of Pterocarpadiol A

Click to download full resolution via product page

Figure 2: Workflow for the structural elucidation of Pterocarpadiol A.

Potential Biological Activities
While specific biological activity data for Pterocarpadiol A has not been explicitly reported in

the reviewed literature, its classification as a pterocarpan suggests a range of potential

pharmacological properties.[7] Pterocarpans, as a class of isoflavonoids, are known to exhibit a

variety of biological effects.[4][5]

Table 4: Potential Biological Activities of Pterocarpans
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Biological Activity
General Mechanism of
Action for Pterocarpans

Reference

Antimicrobial

Disruption of bacterial cell

membrane integrity, inhibition

of nucleic acid and protein

synthesis.

[7]

Anticancer

Induction of apoptosis and cell

cycle arrest in various cancer

cell lines.

[7]

Anti-inflammatory

Modulation of inflammatory

signaling pathways such as

NF-κB and MAPK.

[4]

Antioxidant

Scavenging of free radicals

and reduction of oxidative

stress.

[4][5]

Insecticidal

Varies depending on the

specific compound and insect

species.

[4][5]

The presence of Pterocarpadiol A and its analogs as markers may also be valuable for the

chemotaxonomic classification of Derris species.[1][2] Further research is warranted to

investigate the specific biological activities and potential therapeutic applications of

Pterocarpadiol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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